2-(2-{4-[(Butan-2-yl)oxy]phenoxy}propoxy)pyridine

• CAS RN: 111809-60-0
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[2-(4-butan-2-yloxyphenoxy)propoxy]pyridine
• InChI: InChI=1S/C18H23NO3/c1-4-14(2)21-16-8-10-17(11-9-16)22-15(3)13-20-18-7-5-6-12-19-18/h5-12,14-15H,4,13H2,1-3H3
• InChI Key: FUOYVFNAGJRLCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=CC=C(C=C1)OC(C)COC2=CC=CC=N2

Description

2-(2-{4-[(Butan-2-yl)oxy]phenoxy}propoxy)pyridine is a useful research compound. Its molecular formula is C18H23NO3 and its molecular weight is 301.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of sodium hydride (0.08 g) in 5 ml of tetrahydrofuran (THF) and 2 ml of hexamethylphosphoramide (HMPA), cooled in an ice bath, is added, dropwise, 2-methyl-2-[4-(1-methylpropoxy)phenoxy]ethanol (0.63 g). The mixture is stirred at RT for 2 hours, after which a solution of 2-chloropyridine (0.38 g) in 5 ml of THF is added and the mixture is stirred at 60° for 3 hours. The THF is then removed by rotoevaporation and the residue is purified by column chromatography on silica gel to give the product, 2-{2-methyl-2-[4-(1-methylpropoxy)phenoxy]ethoxy}pyridine, MS m/e 302 (M+).